2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid

• IUPAC Name: 2-[naphthalen-2-ylsulfonyl(propyl)amino]acetic acid
• InChI: InChI=1S/C15H17NO4S/c1-2-9-16(11-15(17)18)21(19,20)14-8-7-12-5-3-4-6-13(12)10-14/h3-8,10H,2,9,11H2,1H3,(H,17,18)
• InChI Key: RRRRPHHULGUTFS-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)S(=O)(=O)C1=CC2=CC=CC=C2C=C1
• Molecular Formula: C15H17NO4S
• Molecular Weight: 307.4 g/mol

Description

2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid, also known as NS-398, is a nonsteroidal anti-inflammatory drug (NSAID) that has been extensively studied for its potential therapeutic applications. It was first synthesized in 1991 as a selective inhibitor of cyclooxygenase-2 (COX-2) and has since been investigated for its anti-inflammatory, antitumor, and neuroprotective effects.

Mechanism of Action

2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid selectively inhibits the activity of COX-2, which is responsible for the production of prostaglandins in response to inflammation. By inhibiting COX-2, 2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid reduces the production of prostaglandins, which in turn reduces inflammation and pain. Unlike traditional NSAIDs, which inhibit both COX-1 and COX-2, 2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid selectively targets COX-2, reducing the risk of gastrointestinal side effects.
Biochemical and Physiological Effects:
2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid has been shown to have a number of biochemical and physiological effects, including anti-inflammatory, antitumor, and neuroprotective effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in tumor cells. 2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid has also been shown to protect neurons from damage in models of neurodegenerative diseases such as Parkinson's and Alzheimer's.

Advantages and Limitations for Lab Experiments

2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid has a number of advantages for use in lab experiments, including its high purity and selectivity for COX-2. However, it also has some limitations, including its relatively low solubility and stability, which can make it difficult to work with in certain experiments. Additionally, its selectivity for COX-2 can make it less effective in certain models of inflammation that involve both COX-1 and COX-2.

Future Directions

There are a number of potential future directions for research on 2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid, including its potential use in combination with other drugs for the treatment of cancer and inflammation. Additionally, there is ongoing research into the potential use of 2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid as a neuroprotective agent in the treatment of neurodegenerative diseases. Further studies are needed to fully understand the mechanisms of action of 2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid involves the reaction of 2-naphthalenesulfonyl chloride with propylamine followed by the addition of glycine. The resulting product is then treated with sodium hydroxide to form the final compound. This synthesis method has been optimized for high yield and purity and has been used in numerous studies.

Scientific Research Applications

2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain, through the selective inhibition of COX-2. This makes 2-[Naphthalen-2-ylsulfonyl(propyl)amino]acetic acid a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis.